![molecular formula C9H12N2O2 B1427094 N-ethyl-5-methyl-2-nitroaniline CAS No. 502178-78-1](/img/structure/B1427094.png)
N-ethyl-5-methyl-2-nitroaniline
Overview
Description
“N-ethyl-5-methyl-2-nitroaniline” (NENA) is a chemical compound with the molecular weight of 180.21 . It is a derivative of aniline, which is a solvatochromic dye . It is similar to 2-Methyl-5-nitroaniline, which is a laser-induced decomposition product of Pigment Red 22 and Pigment Red 9 .
Synthesis Analysis
NENA can be synthesized through different methods, including the nitration of N-ethyl-5-methylaniline, which involves the reaction of N-ethyl-5-methylaniline with nitric and sulfuric acid. The resulting product is purified through recrystallization, and its structure is confirmed using spectroscopic techniques like NMR and IR.Molecular Structure Analysis
The molecular structure of NENA is represented by the InChI code1S/C9H12N2O2/c1-3-10-8-6-7 (2)4-5-9 (8)11 (12)13/h4-6,10H,3H2,1-2H3
. This indicates that the molecule consists of 9 carbon atoms, 12 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms . Physical And Chemical Properties Analysis
NENA has a yellow crystalline appearance, with a molecular weight of 212.22 g/mol. It has a melting point of 80-84 °C and a boiling point of 354-356 °C. It is soluble in water, methanol, and ethanol.Safety and Hazards
Mechanism of Action
Target of Action
N-Ethyl-5-methyl-2-nitroaniline (NENA) is a nitroaromatic compound
Mode of Action
Nitroaromatic compounds like nena typically undergo reduction reactions in biological systems . This process can lead to the formation of reactive intermediates, which can interact with various biological targets.
Biochemical Pathways
Nitroaromatic compounds are known to interfere with electron transport, protein function, and dna synthesis . These effects can disrupt normal cellular processes and lead to cell death.
Pharmacokinetics
Nitroaromatic compounds are generally lipophilic and can be absorbed through the skin, lungs, and gastrointestinal tract . Once absorbed, these compounds can be distributed throughout the body and metabolized by the liver. The metabolites are typically excreted in the urine .
Result of Action
Nitroaromatic compounds can cause oxidative stress, dna damage, and cell death . These effects can lead to various health problems, including cancer and organ damage .
Action Environment
The action, efficacy, and stability of NENA can be influenced by various environmental factors. For example, the presence of other chemicals can affect the absorption and metabolism of NENA. Temperature and pH can also affect the stability and reactivity of NENA .
properties
IUPAC Name |
N-ethyl-5-methyl-2-nitroaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c1-3-10-8-6-7(2)4-5-9(8)11(12)13/h4-6,10H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEARVZFZEZXEEW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=C(C=CC(=C1)C)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.